Cas no 1314356-15-4 (4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE)

• Product Name: 4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE
• CAS No: 1314356-15-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD19543939
• CID: 5188215
• Update Time: 2025-11-07

4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1H-imidazol-1-yl)pyridin-2-amine
• 4-(2-Methylimidazol-1-yl)pyridin-2-amine
• 2-Pyridinamine, 4-(2-methyl-1H-imidazol-1-yl)-
• 4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE

• MDL： MFCD19543939
• Inchi： 1S/C9H10N4/c1-7-11-4-5-13(7)8-2-3-12-9(10)6-8/h2-6H,1H3,(H2,10,12)
• InChI Key： MORQYNLMDNNWDK-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=CN=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7

Additional information on 4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE

4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE (CAS No. 1314356-15-4)

The compound 4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE, with the CAS registry number 1314356-15-4, is a fascinating organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an imidazole moiety, both of which are known for their versatile reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials and drug candidates. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, contributes to the molecule's stability and electronic properties. The imidazole group, a five-membered heterocycle with two nitrogen atoms, adds additional functional diversity, enabling the compound to participate in various chemical reactions such as hydrogen bonding, π-interactions, and metal coordination.

The synthesis of 4-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-2-AMINE typically involves multi-step processes that leverage modern organic synthesis techniques. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the imidazole-pyridine hybrid framework. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for downstream applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration.

Moreover, in materials science, this compound has been utilized as a precursor for constructing functional materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions enables the formation of highly ordered structures with potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, which enhances its electronic communication and reactivity.

In addition to its chemical properties, the environmental impact of this compound has been a topic of interest. Researchers have conducted toxicity studies to assess its potential risks to human health and the environment. Preliminary results suggest that it exhibits low toxicity under standard conditions; however, further studies are required to fully understand its long-term effects.

The future development of this compound is expected to focus on optimizing its synthesis pathways and exploring novel applications in emerging fields such as nanotechnology and green chemistry. By leveraging cutting-edge research techniques and interdisciplinary collaborations, scientists aim to unlock the full potential of this versatile molecule.